sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate
Overview
Description
Sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate is a chemical compound with the molecular formula C4H4F5NaO3. It is known for its unique structure, which includes both difluoro and trifluoro groups, making it a valuable compound in various chemical reactions and applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate typically involves the reaction of 2,2,2-trifluoroethanol with difluoroacetic acid in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to maximize yield and purity. The final product is then purified through crystallization or distillation techniques .
Chemical Reactions Analysis
Types of Reactions
Sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate undergoes various chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of the trifluoroethoxy group.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.
Common Reagents and Conditions
Common reagents used in reactions with this compound include strong bases like sodium hydroxide and oxidizing agents such as potassium permanganate. Reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcome .
Major Products Formed
The major products formed from reactions involving this compound depend on the type of reaction. For example, nucleophilic substitution can lead to the formation of various substituted derivatives, while oxidation can produce corresponding carboxylic acids .
Scientific Research Applications
Sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of fluorinated compounds.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential use in pharmaceuticals, especially in the development of drugs with fluorinated moieties.
Industry: It is utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate involves its interaction with specific molecular targets. The presence of fluorine atoms enhances its reactivity and ability to form stable bonds with other molecules. This compound can interact with enzymes and proteins, potentially inhibiting or modifying their functions .
Comparison with Similar Compounds
Similar Compounds
Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate: Similar in structure but with a trifluoromethoxy group instead of a trifluoroethoxy group.
Sodium chlorodifluoroacetate: Contains a chlorodifluoro group, differing in its reactivity and applications.
Uniqueness
Sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate is unique due to its combination of difluoro and trifluoro groups, which impart distinct chemical properties. This makes it particularly valuable in the synthesis of complex fluorinated compounds and in applications requiring high chemical stability and reactivity .
Properties
CAS No. |
2639418-97-4 |
|---|---|
Molecular Formula |
C4H2F5NaO3 |
Molecular Weight |
216 |
Purity |
95 |
Origin of Product |
United States |
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